Cas no 1025447-42-0 (3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride)
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride
- BIO-FARMA BF000937
- 5-(3-METHOXY-PHENYL)-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
- 5-AMino-3-(3-Methoxyphenyl)pyrazole Hydrochloride
- 5-(3-methoxyphenyl)-1H-Pyrazol-3-amine hydrochloride
- 5-(3-Methoxy-phenyl)-2h-pyrazol-3-ylamine, HCl
- BS-35607
- 3-(3-Methoxyphenyl)-1H-pyrazol-5-aminehydrochloride
- 5-(3-Methoxy-phenyl)-2H-pyrazol-3-ylaminehydrochloride
- 1H-Pyrazol-3-amine, 5-(3-methoxyphenyl)-, hydrochloride (1:1)
- A896781
- SY012510
- 1025447-42-0
- MFCD05256460
- DB-058822
- AKOS001476500
- AC2725
- 5-(3-methoxyphenyl)-1H-pyrazol-3-amine;hydrochloride
- SB30241
- CS-0316733
-
- MDL: MFCD05256460
- Inchi: 1S/C10H11N3O.ClH/c1-14-8-4-2-3-7(5-8)9-6-10(11)13-12-9;/h2-6H,1H3,(H3,11,12,13);1H
- InChI Key: IXRIPOUUDUXBOP-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1=CC=CC(=C1)C1=CC(N)=NN1
Computed Properties
- Exact Mass: 225.06700
- Monoisotopic Mass: 225.0668897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93000
- LogP: 3.05070
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188645-1g |
5-(3-Methoxy-phenyl)-2H-pyrazol-3-ylaminehydrochloride |
1025447-42-0 | 95% | 1g |
$80 | 2023-02-03 | |
| Chemenu | CM188645-5g |
5-(3-Methoxy-phenyl)-2H-pyrazol-3-ylaminehydrochloride |
1025447-42-0 | 95% | 5g |
$235 | 2023-02-03 | |
| Chemenu | CM188645-5g |
5-(3-Methoxy-phenyl)-2H-pyrazol-3-ylaminehydrochloride |
1025447-42-0 | 95% | 5g |
$400 | 2021-08-05 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0173S-1g |
5-(3-Methoxy-phenyl)-2H-pyrazol-3-ylamine hydrochloride |
1025447-42-0 | 96% | 1g |
381.62CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0173S-5g |
5-(3-Methoxy-phenyl)-2H-pyrazol-3-ylamine hydrochloride |
1025447-42-0 | 96% | 5g |
1102.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0173S-25g |
5-(3-Methoxy-phenyl)-2H-pyrazol-3-ylamine hydrochloride |
1025447-42-0 | 96% | 25g |
4579.43CNY | 2021-05-08 | |
| abcr | AB264712-1 g |
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride |
1025447-42-0 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB264712-5 g |
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride |
1025447-42-0 | 5g |
€365.50 | 2023-04-26 | ||
| TRC | M226488-50mg |
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine Hydrochloride |
1025447-42-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M226488-100mg |
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine Hydrochloride |
1025447-42-0 | 100mg |
$ 65.00 | 2022-06-04 |
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride
Introduction to 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride (CAS No. 1025447-42-0)
3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride, identified by the CAS number 1025447-42-0, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group on the phenyl ring and an amine functional group on the pyrazole core, contribute to its unique chemical properties and biological interactions.
The hydrochloride salt form of 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and in vitro studies. This property is particularly advantageous in drug development, where solubility is a critical factor for bioavailability and efficacy. The compound’s stability under different pH conditions further adds to its appeal as a candidate for medicinal chemistry investigations.
In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, anticancer, antimicrobial, and antiviral properties. The methoxyphenyl moiety in 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride is known to enhance binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutic agents. The amine group on the pyrazole ring can also be modified to introduce additional functionalities, allowing for further customization and optimization of the compound’s pharmacological profile.
One of the most compelling aspects of 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride is its potential in the development of targeted therapies. Pyrazole derivatives have shown promise in inhibiting specific enzymes and receptors involved in various diseases. For instance, studies have demonstrated that certain pyrazole compounds can modulate kinases and other signaling proteins that play a role in cancer progression. The structural flexibility of 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine allows it to interact with these targets in a highly specific manner, potentially leading to improved therapeutic outcomes.
Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride interacts with biological targets. These tools have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for drug development. By leveraging these technologies, scientists can accelerate the discovery process and bring new treatments to market more efficiently.
The synthesis of 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. These methodologies often incorporate green chemistry principles, such as solvent-free reactions and catalytic processes, to minimize environmental impact while maintaining high efficiency.
In addition to its pharmaceutical applications, 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride has shown potential in agricultural research. Pyrazole derivatives can act as intermediates in the synthesis of agrochemicals that enhance crop protection and productivity. The compound’s ability to interact with biological systems makes it a versatile building block for developing novel agrochemical formulations.
The safety profile of 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are conducted to assess its acute and chronic effects on human health. These studies help determine safe dosage ranges and identify any potential side effects or contraindications. Compliance with regulatory guidelines ensures that the compound is safe for clinical use and can be approved for therapeutic applications.
The future prospects of 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride are promising, with ongoing research exploring its potential in various therapeutic areas. Innovations in drug delivery systems and combination therapies may further enhance its efficacy and broaden its clinical applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in translating laboratory findings into viable treatments for patients worldwide.
In conclusion, 3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride (CAS No. 1025447-42-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its broad spectrum of biological activities, make it a valuable candidate for designing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in advancing medical science.
1025447-42-0 (3-(3-Methoxyphenyl)-1H-pyrazol-5-amine hydrochloride) Related Products
- 19541-95-8(3-(4-Methoxyphenyl)-1H-pyrazol-5-amine)
- 502132-94-7(1H-Pyrazol-3-amine,5-(3-ethoxyphenyl)-(9CI))
- 208519-08-8(3-(3,4-Dimethoxyphenyl)-1H-pyrazol-5-amine)
- 1025447-44-2(3-(3,4-Dimethoxyphenyl)-1H-pyrazol-5-amine hydrochloride)
- 502132-59-4(5-(4-Ethoxy-2-methylphenyl)-1H-pyrazol-3-amine)
- 129117-13-1(3-(4-Ethoxyphenyl)-1H-pyrazol-5-amine)
- 96799-04-1(3-(3-Methoxyphenyl)-1H-pyrazol-5-amine)
- 1346270-02-7(4-(5-amino-1H-pyrazol-3-yl)phenol)
- 1217089-32-1(3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride)
- 1031793-23-3(3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1h-pyrazol-5-amine hydrochloride)